Cas no 1092062-74-2 (6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1092062-74-2
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD16619899
• CID: 838585
• PubChem ID: 70701163
• Update Time: 2025-05-23

6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methyl-1H-Pyrazolo[4,3-c]pyridine
• 1H-Pyrazolo[4,3-c]pyridine, 6-chloro-3-methyl-
• 6-chloro-3-methyl-2H-pyrazolo[4,3-c]pyridine
• Y5173
• RL00391
• FCH1137237
• SB10473
• RL00390
• AX8208636
• AB0037841
• SY111462
• EN300-132093
• J-518552
• DTXSID30743933
• FT-0752699
• DS-14160
• A21760
• 1092062-74-2
• CS-0139701
• AKOS016007594
• SCHEMBL16580770
• MFCD16619899
• DB-059815
• 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine

• MDL： MFCD16619899
• Inchi： 1S/C7H6ClN3/c1-4-5-3-9-7(8)2-6(5)11-10-4/h2-3H,1H3,(H,10,11)
• InChI Key： CAPLCWVKASZURS-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=N1)=C(C)NN=2

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.438
• Boiling Point: 345 ºC
• Flash Point: 193 ºC
• PSA: 41.57000
• LogP: 1.91970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine

6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine: A Comprehensive Overview of CAS No. 1092062-74-2

6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1092062-74-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine consists of a pyrazole ring fused to a pyridine ring, with a chlorine atom at the 6-position and a methyl group at the 3-position. This arrangement provides the compound with specific electronic and steric properties that contribute to its biological activity. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In terms of its physical and chemical properties, 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be an important consideration in formulation development for pharmaceutical applications. The compound's stability under various conditions has also been studied, and it has been found to be stable under standard laboratory conditions.

The biological activity of 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine has been extensively investigated in recent years. One of the key areas of research has been its potential as an inhibitor of kinases, which are enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. Studies have demonstrated that 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine exhibits selective inhibition against specific kinases, making it a valuable tool for understanding kinase function and developing targeted therapies.

Beyond its role as a kinase inhibitor, 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of inflammation.

The pharmacokinetic properties of 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine have also been studied to assess its suitability for drug development. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the potential therapeutic utility of a compound. Preclinical studies have indicated that 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine has favorable pharmacokinetic properties, with good oral bioavailability and low toxicity profiles in animal models.

In addition to its therapeutic potential, 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine has also been used as a synthetic intermediate in the preparation of other biologically active compounds. The versatility of this compound as a building block in organic synthesis makes it an important reagent for researchers working on the development of new drugs and materials.

The synthesis of 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of 5-chloropyridin-2(1H)-one with 1-methylhydrazine followed by cyclization to form the pyrazolopyridine core. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine-based drugs in human subjects. These trials aim to provide robust data on the therapeutic potential of this compound for treating various diseases. Preliminary results from early-phase clinical trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms without major adverse effects.

In conclusion, 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1092062-74-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.